2-[3-(methylsulfanyl)phenyl]-3,4-dihydro-2H-1??,2,4-benzothiadiazine-1,1,3-trione
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Overview
Description
Synthesis Analysis
While specific synthesis methods for your compound were not found, similar compounds, such as 1,3,4-thiadiazole Schiff base derivatives, have been synthesized using microwave-assisted methods . These methods often result in shorter reaction times compared to conventional heating methods .Chemical Reactions Analysis
Similar compounds, such as 1,3,4-thiadiazoles, have been synthesized via reactions of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido .Scientific Research Applications
Medicinal Chemistry and Drug Development
Antioxidant Properties: The compound’s phenyl ring, sulfur atom, and nitrile group contribute to its antioxidant activity. Researchers explore its potential as a free radical scavenger, which could be valuable in combating oxidative stress-related diseases.
Anti-Inflammatory Effects: Given its structural features, this compound might inhibit inflammatory pathways. Investigating its impact on cytokines, enzymes, and cell signaling pathways could lead to novel anti-inflammatory drugs.
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
The primary targets of this compound are the peroxisome proliferator-activated receptors (PPARs), specifically PPAR-alpha and PPAR-delta . PPARs are a group of nuclear receptor proteins that function as transcription factors regulating the expression of genes. They play essential roles in the regulation of cellular differentiation, development, metabolism, and tumorigenesis of higher organisms .
Mode of Action
The compound acts as an agonist for PPAR-alpha and PPAR-delta . Agonists are substances that bind to a receptor and activate the receptor to produce a biological response. In this case, the compound binds to PPAR-alpha and PPAR-delta, activating them and leading to changes in gene expression .
Biochemical Pathways
The activation of PPAR-alpha and PPAR-delta affects various biochemical pathways. One of the key pathways involves the downregulation of CYP7A1, the key enzyme for the synthesis of bile acids from cholesterol, through a Fibroblast Growth Factor 21 (FGF21)-dependent mechanism . This leads to a decrease in bile acid synthesis, which can have downstream effects on lipid metabolism and inflammation .
Pharmacokinetics
Similar compounds have been found to be metabolized primarily by cytochrome p450 enzymes, including cyp1a2, cyp2c19, cyp2d6, and cyp3a4 . These enzymes play a pivotal role in the metabolism of many drugs, affecting their bioavailability and therapeutic efficacy .
Result of Action
The activation of PPAR-alpha and PPAR-delta by the compound leads to a decrease in bile acid synthesis, which can have various molecular and cellular effects. For instance, in patients with primary biliary cholangitis (PBC), a condition for which the compound is indicated, it has been found to reduce the mean levels of alkaline phosphatase (ALP), a marker of liver disease .
properties
IUPAC Name |
2-(3-methylsulfanylphenyl)-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O3S2/c1-20-11-6-4-5-10(9-11)16-14(17)15-12-7-2-3-8-13(12)21(16,18)19/h2-9H,1H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAZFSLRVPCJUOC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC(=C1)N2C(=O)NC3=CC=CC=C3S2(=O)=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[3-(Methylsulfanyl)phenyl]-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide |
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